Methyl 4-({[2-(dimethylamino)ethyl]amino}carbonyl)benzoate

• Molecular Formula: C13H18N2O3
• Molecular Weight: 250.298
• IUPAC Name: methyl 4-[2-(dimethylamino)ethylcarbamoyl]benzoate
• InChI: InChI=1S/C13H18N2O3/c1-15(2)9-8-14-12(16)10-4-6-11(7-5-10)13(17)18-3/h4-7H,8-9H2,1-3H3,(H,14,16)
• InChI Key: ANVBYUVBQINLSP-UHFFFAOYSA-N
• SMILES: CN(C)CCNC(=O)C1=CC=C(C=C1)C(=O)OC

Description

Methyl 4-({[2-(dimethylamino)ethyl]amino}carbonyl)benzoate is a useful research compound. Its molecular formula is C13H18N2O3 and its molecular weight is 250.298. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of mono-methyl terephthaloyl chloride (500 mg), N,N-dimethylethylenediamine (178 mg) and diisoprpylethylamine (650 mg) in methylene chloride (5.0 mL) is stirred at room temperature overnight. The reaction mixture is diluted with ethyl acetate and thereto is added a saturated sodium hydrogencarbonate solution. After stirring, the organic layer is separated and concentrated in vacuo. The residue is purified by flash column chromatography on NH-silica gel (Solvent; n-hexane:ethyl acetate=9:1) to give methyl 4-[[[2-(dimethylamino)-ethyl]amino]carbonyl]benzoate (355 mg, yield; 70%) as yellow crystals. MS (APCI) m/z: 251 [M+H]+